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Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantification of lisdexamfetamine in human
plasma. The protocol employs a straightforward protein precipitation for sample preparation
and has a rapid analysis time of 4 minutes per sample.[1][2][3][4] This method is suitable for
pharmacokinetic studies, offering a linear range of 0.3-100 ng/mL with a lower limit of
quantification (LLOQ) of 0.3 ng/mL.[1][2][3][4] The described method has been validated for
selectivity, accuracy, precision, and stability, ensuring reliable and reproducible results.[2][3]

Introduction

Lisdexamfetamine (LDX) is a prodrug of d-amphetamine used for the treatment of Attention-
Deficit/Hyperactivity Disorder (ADHD) and binge-eating disorder.[2][3][5][6] For
pharmacokinetic (PK) and bioequivalence studies, a reliable and sensitive method for the
guantification of lisdexamfetamine in biological matrices is essential. LC-MS/MS offers high
sensitivity and specificity, making it the preferred technique for bioanalytical assays.[3][4] This
application note provides a detailed protocol for the determination of lisdexamfetamine in
human plasma using a validated LC-MS/MS method.
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Experimental
Materials and Reagents

o Lisdexamfetamine dimesylate reference standard

o Amphetamine-d8 hydrochloride (Internal Standard, 1S)
o Acetonitrile (ACN), LC-MS grade

e Methanol, LC-MS grade

e Formic acid, LC-MS grade

¢ Ammonium acetate, LC-MS grade

o Water, ultrapure

e Human plasma (with EDTA as anticoagulant)

Equipment

Liquid chromatograph (e.g., Waters Acquity UPLC)

Tandem mass spectrometer (e.g., Waters Xevo TQ-S)[2][3]

Analytical column: Phenomenex Synergi 4 pm Fusion, 80 A, 150 x 2 mm[2]

Microcentrifuge

Vortex mixer

Preparation of Standards and Quality Controls

o Stock Solutions: A stock solution of lisdexamfetamine (e.g., 100 pg/mL) was prepared in
water.[2][3] The internal standard (IS) stock solution was prepared in methanol.[2][3]

o Calibration Standards: Calibration curves were prepared in human plasma over a
concentration range of 0.3-100 ng/mL.[2][3] The specific concentrations were 0.3, 1, 5, 20,
40, 60, 80, and 100 ng/mL.[2][3]
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e Quality Control (QC) Samples: QC samples were prepared in human plasma at four
concentration levels:

o Low QC (LQC): 0.9 ng/mL[2][3]

o Medium QC (MQC): 50 ng/mL[2][3]
o High QC (HQC): 75 ng/mL[2][3]

o Dilution QC (DQC): 42.5 ng/mL[2][3]

Protocols
Sample Preparation

A protein precipitation method was employed for sample preparation:[2][3]

To 200 pL of plasma sample, add 50 uL of the internal standard solution.
e Add 400 pL of acetonitrile to precipitate proteins.[2]

» Vortex the mixture vigorously for 5 minutes.[2]

o Centrifuge the samples at 13,200 rpm for 10 minutes at 4 °C.[2]

o Transfer 50 pL of the supernatant to a clean tube.

e Add 200 pL of water containing 0.1% formic acid.[2]

e \ortex for an additional 2 minutes.

Transfer the final solution to a vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Chromatographic Conditions
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Parameter

Value

Column

Phenomenex Synergi 4 pm Fusion, 80 A, 150 x
2 mm[2]

Mobile Phase A

10 mM Ammonium Acetate in Water with 0.1%
Formic Acid[2]

Mobile Phase B

Acetonitrile with 0.1% Formic Acid[2]

Gradient

9:1 (A:B)[2]

Flow Rate

0.6 mL/min (0-1.2 min), 0.4 mL/min (1.2-1.8
min), 0.6 mL/min (1.8-4.0 min)[2][3]

Injection Volume

10 pL[2](3]

Column Temperature

22 °C[2]

Run Time

4 minutes[1][2][3][4]

Mass Spectrometric Conditions
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Parameter

Value

Mass Spectrometer

Waters Xevo TQ-S Tandem Quadrupole[2][3]

lonization Mode

Positive Electrospray lonization (ESI)[2][3]

Capillary Voltage

2.0 kV[2][3]

Source Temperature

130 °C[2][3]

Desolvation Temperature

600 °C[2][3]

Gas

Nitrogen (ion source), Argon (collision)[2][3]

MRM Transitions

Lisdexamfetamine: 264.18 > 84.09, Internal
Standard: 144.08 > 97.02[2][3]

Cone Voltage

Lisdexamfetamine: 30 V, Internal Standard: 20
V[2][3]

Collision Energy

Lisdexamfetamine: 20 V, Internal Standard: 10
V[2][3]

Method Validation Summary

The method was validated according to regulatory guidelines.[2][3]

Validation Parameter

Result

Linearity

0.3-100 ng/mL[1][2][3][4]

Intra- and Inter-batch Precision

< 10%[1][2][3][4]

Accuracy

Within £15% of the nominal value[2][3]

Selectivity

No significant interference was observed from

endogenous plasma components.[2][3]

Matrix Effect

No significant matrix effect was observed.

Carryover

No significant carryover was detected.

Stability

Lisdexamfetamine was found to be stable in
human plasma for 167 days at -70 °C.[2]
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Caption: Experimental Workflow for Lisdexamfetamine Quantification.

Click to download full resolution via product page

Caption: Bioanalytical Method Validation Process.

Conclusion

The LC-MS/MS method detailed in this application note provides a rapid, sensitive, and reliable
approach for the quantification of lisdexamfetamine in human plasma.[1][2][3][4] The simple
protein precipitation sample preparation and short chromatographic run time make it suitable
for high-throughput analysis in a research or drug development setting. The comprehensive
validation ensures the accuracy and precision of the results, making it a valuable tool for
pharmacokinetic studies of lisdexamfetamine.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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